Cas no 66842-42-0 (9-METHYL-10-ANTHRYLOXIRANE)

• Product name: 9-METHYL-10-ANTHRYLOXIRANE
• CAS No: 66842-42-0
• MF: C₁₇H₁₄O
• MW: 234.29246
• CID: 964745
• PubChem ID: 48134

9-METHYL-10-ANTHRYLOXIRANE Chemical and Physical Properties

Names and Identifiers

• 9-METHYL-10-ANTHRYLOXIRANE
• 2-(10-methylanthracen-9-yl)oxirane
• 2-(10-Methyl-9-anthryl)oxirane
• oxirane, 2-(10-methyl-9-anthracenyl)-
• SCHEMBL12483716
• DTXSID50985439
• 66842-42-0
• BRN 1377354
• (10-Methyl-9-anthracenyl)-oxirane
• ANTHRACENE, 9-(EPOXYETHYL)-10-METHYL-
• Oxirane, (10-methyl-9-anthracenyl)-

• Inchi： InChI=1S/C17H14O/c1-11-12-6-2-4-8-14(12)17(16-10-18-16)15-9-5-3-7-13(11)15/h2-9,16H,10H2,1H3
• InChI Key： UUVMDMQWVGMBQX-UHFFFAOYSA-N
• SMILES： CC1=C2C=CC=CC2=C(C3=CC=CC=C13)C4CO4

Computed Properties

• Exact Mass: 234.10452
• Monoisotopic Mass: 234.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 12.5A^2

Experimental Properties

• Density: 1.214
• Boiling Point: 433.3°C at 760 mmHg
• Flash Point: 205°C
• Refractive Index: 1.714
• PSA: 12.53